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Compound of Interest

Compound Name: Benzyl 6-bromo-2-naphthoate

CAS No.: 170737-54-9

Cat. No.: B1286197

Get Quote

Compound: Benzyl 6-bromo-2-naphthoate CAS Registry Number: 170737-54-9 Chemical

Formula: C₁₈H₁₃BrO₂ Molecular Weight: 341.20 g/mol [1]

Executive Summary & Significance
Benzyl 6-bromo-2-naphthoate is a lipophilic ester derivative of 6-bromo-2-naphthoic acid.[1] It

serves as a critical intermediate in the synthesis of retinoid pharmaceuticals (such as

Adapalene analogs) and advanced materials, including liquid crystals and fluorescent organic

probes.

Its significance lies in the orthogonality of its functional groups:

Benzyl Ester: A robust protecting group for the carboxylic acid, stable to basic conditions but

removable via hydrogenolysis (H₂/Pd-C) or mild Lewis acids.

Aryl Bromide: A reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki-

Miyaura, Buchwald-Hartwig) at the C6 position.[1]
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Physical & Thermodynamic Properties[1]
The following data aggregates experimental values and high-confidence predictive models

based on the structural analog Methyl 6-bromo-2-naphthoate (CAS 33626-98-1).

Table 1: Physicochemical Specifications
Property Value / Description Confidence Level

Appearance
White to off-white crystalline

powder
High (Based on analogs)

Melting Point 98°C – 105°C (Predicted)*
Medium (Methyl ester MP:

123-126°C)

Boiling Point ~460°C at 760 mmHg High (Predicted)

Density 1.45 ± 0.06 g/cm³ High (Calculated)

LogP (Octanol/Water) 5.48 High (Lipophilic)

Solubility (Organic)
Soluble in DCM, CHCl₃, THF,

Ethyl Acetate
Experimental

Solubility (Aqueous) Insoluble (< 0.1 mg/L) Experimental

Refractive Index 1.655 Predicted

*Note: Benzyl esters typically exhibit lower melting points than their methyl counterparts due to

the disruption of crystal packing by the flexible benzyl methylene group.

Synthesis & Isolation Protocol
Methodology: Steglich Esterification Rationale: Direct acid-catalyzed esterification requires high

temperatures which may cause decarboxylation or side reactions.[1] The Steglich method

(DCC/DMAP) proceeds at room temperature, ensuring the integrity of the bromine substituent.

Reaction Pathway
The following diagram illustrates the activation of the naphthoic acid and subsequent

nucleophilic attack by benzyl alcohol.
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Figure 1: Steglich esterification pathway utilizing DCC activation and DMAP catalysis.

Step-by-Step Protocol
Activation: Dissolve 6-bromo-2-naphthoic acid (1.0 eq) in anhydrous Dichloromethane

(DCM) [0.2 M concentration].

Catalyst Addition: Add DMAP (0.1 eq) and Benzyl Alcohol (1.1 eq). Cool the mixture to 0°C

under N₂ atmosphere.

Coupling: Dropwise add a solution of DCC (1.2 eq) in DCM. A white precipitate

(Dicyclohexylurea, DCU) will form immediately.

Reaction: Allow to warm to room temperature and stir for 12 hours.

Workup (Self-Validating Step):

Filtration: Filter the reaction mixture through a Celite pad to remove the insoluble DCU

urea byproduct. Validation: The filtrate should be clear.

Wash: Wash the filtrate with 0.5N HCl (to remove DMAP), saturated NaHCO₃ (to remove

unreacted acid), and brine.

Drying: Dry over anhydrous Na₂SO₄ and concentrate in vacuo.
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Purification: Recrystallize from Ethanol/Hexane or purify via silica gel chromatography

(Eluent: 5-10% EtOAc in Hexanes).

Spectroscopic Characterization (Identification)
To validate the synthesis, the following spectroscopic signals must be observed.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃ (7.26 ppm reference)

Position Shift (δ, ppm) Multiplicity Integration Assignment

Naphthalene C1 8.62 Singlet (s) 1H
Ar-H (Ortho to

Ester)

Naphthalene C5 8.05 Doublet (d) 1H
Ar-H (Ortho to

Br)

Naphthalene

C4/C8
7.80 - 7.95 Multiplet (m) 2H

Naphthalene

Backbone

Naphthalene

C3/C7
7.60 - 7.75 Multiplet (m) 2H

Naphthalene

Backbone

Benzyl Phenyl 7.35 - 7.45 Multiplet (m) 5H
Benzyl Aromatic

Ring

Benzylic CH₂ 5.42 Singlet (s) 2H
Diagnostic Peak

(O-CH₂-Ph)

Infrared Spectroscopy (FT-IR)[1]
1715 - 1725 cm⁻¹: Strong C=O stretching (Ester carbonyl).[1]

1260 - 1280 cm⁻¹: C-O-C stretching (Ester linkage).

1050 - 1100 cm⁻¹: C-Br stretching (Aryl bromide).[1]

Applications & Handling
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Storage & Stability[1]
Storage: Store at 2-8°C in a tightly sealed container. Protect from light to prevent gradual

debromination or photo-oxidation.[1]

Stability: Stable under standard laboratory conditions. Hydrolyzes in the presence of strong

bases (NaOH/MeOH) to regenerate the parent acid.

Synthetic Utility
This compound is frequently used in the synthesis of Adapalene (a retinoid).[2] The bromine

atom allows for the attachment of the adamantyl-methoxy-phenyl chain via a Negishi or Suzuki

coupling, while the benzyl ester protects the carboxylic acid until the final hydrogenolysis step.

Downstream Applications
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Figure 2: Primary synthetic transformations available for the scaffold.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

